Cas no 1121586-22-8 ((3,5-Bis(trifluoromethoxy)phenyl)methanol)

• Product Name: (3,5-Bis(trifluoromethoxy)phenyl)methanol
• CAS No: 1121586-22-8
• MF: C₉H₆F₆O₃
• MW: 276.132564067841
• MDL: MFCD11111888
• CID: 1040297
• PubChem ID: 53484250
• Update Time: 2025-11-02

(3,5-Bis(trifluoromethoxy)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,5-Bis(trifluoromethoxy)phenyl)methanol
• 3,5-Bis(Trifluoromethoxy)benzyl alcohol
• AK-82018
• ANW-67890
• CTK8C2147
• KB-124165
• BenzeneMethanol, 3,5-bis(trifluoroMethoxy)-
• 1121586-22-8
• AS-82191
• DTXSID50703897
• CS-0196508
• [3,5-bis(trifluoromethoxy)phenyl]methanol
• DB-327717
• SCHEMBL2089811
• 3,5-Bis(trifluoromethoxy)benzenemethanol
• AKOS015995358

• MDL： MFCD11111888
• Inchi： 1S/C9H6F6O3/c10-8(11,12)17-6-1-5(4-16)2-7(3-6)18-9(13,14)15/h1-3,16H,4H2
• InChI Key： QYGQPWWIBDHPFX-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=C(CO)C=1)OC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 276.02211302g/mol
• Monoisotopic Mass: 276.02211302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.500
• Boiling Point: 221 ºC
• Flash Point: 110 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (3,5-Bis(trifluoromethoxy)phenyl)methanol

Comprehensive Guide to (3,5-Bis(trifluoromethoxy)phenyl)methanol (CAS No. 1121586-22-8): Properties, Applications, and Market Insights

(3,5-Bis(trifluoromethoxy)phenyl)methanol (CAS No. 1121586-22-8) is a fluorinated aromatic alcohol with significant potential in advanced chemical synthesis and material science. This compound, characterized by its unique trifluoromethoxy groups, has garnered attention for its versatile applications in pharmaceuticals, agrochemicals, and specialty materials. In this article, we delve into its chemical properties, synthesis methods, industrial uses, and emerging trends.

The molecular structure of (3,5-Bis(trifluoromethoxy)phenyl)methanol features a benzene ring substituted with two trifluoromethoxy groups at the 3 and 5 positions, along with a hydroxymethyl group. This arrangement imparts exceptional lipophilicity and electron-withdrawing properties, making it valuable for designing bioactive molecules. Researchers often explore its derivatives for drug discovery due to enhanced metabolic stability and membrane permeability.

One of the trending applications of CAS 1121586-22-8 is in the development of fluorinated liquid crystals for high-performance displays. With the rise of flexible electronics and OLED technologies, demand for thermally stable and optically active compounds like this has surged. Its trifluoromethoxy groups contribute to low viscosity and broad mesophase ranges, critical for next-generation screens.

In pharmaceutical research, (3,5-Bis(trifluoromethoxy)phenyl)methanol serves as a key intermediate for CNS-targeting drugs. Recent studies highlight its role in synthesizing analogs for neurodegenerative disease treatments, aligning with global interest in Alzheimer’s and Parkinson’s therapies. The compound’s ability to cross the blood-brain barrier efficiently is a focal point for medicinal chemists.

From an industrial perspective, the synthesis of 1121586-22-8 typically involves Grignard reactions or reductive amination of corresponding aldehydes. Manufacturers emphasize high-purity grades (>98%) to meet the stringent requirements of electronic materials and catalysis applications. Scalable and cost-effective production methods are currently a hot topic in patent literature.

Environmental and regulatory considerations for (3,5-Bis(trifluoromethoxy)phenyl)methanol are also noteworthy. While fluorinated compounds face scrutiny due to PFAS regulations, this specific derivative falls outside restricted categories, offering a sustainable alternative for industries phasing out persistent pollutants. Its biodegradability profile is under active investigation.

Market analysts project growth for CAS 1121586-22-8 in Asia-Pacific regions, driven by expanding semiconductor and pharmaceutical sectors. Custom synthesis services and catalog suppliers report increased inquiries, particularly for R&D-scale quantities. Pricing trends reflect its niche status, with purity levels significantly impacting cost structures.

For researchers exploring structure-activity relationships (SAR), this compound provides a modular scaffold. Computational chemistry studies frequently model its electrostatic potential maps to predict interaction sites—a technique gaining traction with AI-assisted drug design platforms. Such interdisciplinary approaches enhance its appeal in academic and industrial labs alike.

Storage and handling recommendations for (3,5-Bis(trifluoromethoxy)phenyl)methanol include inert atmosphere protection due to potential sensitivity to oxidation. Technical datasheets advise amber glass containers at controlled temperatures, with compatibility noted for common organic solvents like DCM and THF.

Emerging innovations include its incorporation into metal-organic frameworks (MOFs) for gas storage applications. The compound’s rigid geometry and fluorine content enable precise pore-size engineering, relevant for carbon capture technologies—a sector experiencing accelerated investment amid climate change initiatives.

In summary, 1121586-22-8 represents a multifaceted building block bridging chemistry and materials science. Its evolving applications in optoelectronics, therapeutics, and green chemistry position it as a compound to watch in coming years. Continuous exploration of its derivatives will likely unlock further technological breakthroughs.